Cas no 1550-49-8 (Propane, 1,1,1-trifluoro-2-methyl-)

Propane, 1,1,1-trifluoro-2-methyl- structure
1550-49-8 structure
Product Name:Propane, 1,1,1-trifluoro-2-methyl-
CAS No:1550-49-8
MF:C4H7F3
MW:112.093591928482
CID:1329679
PubChem ID:21922278
Update Time:2025-04-20

Propane, 1,1,1-trifluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propane, 1,1,1-trifluoro-2-methyl-
    • 1,1,1-trifluoro-2-methylpropane
    • KDDIQGINCQONMR-UHFFFAOYSA-N
    • 1550-49-8
    • SCHEMBL23164
    • KDDIQGINCQONMR-GSVOUGTGSA-N
    • DTXSID60620127
    • QXALUNHYJJONQH-UHFFFAOYSA-N
    • Inchi: 1S/C4H7F3/c1-3(2)4(5,6)7/h3H,1-2H3
    • InChI Key: QXALUNHYJJONQH-UHFFFAOYSA-N
    • SMILES: FC(C(C)C)(F)F

Computed Properties

  • Exact Mass: 112.04998471g/mol
  • Monoisotopic Mass: 112.04998471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 52.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0Ų
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